Cas no 1227514-35-3 (2,5-Difluoropyridine-4-acetonitrile)

• Product Name: 2,5-Difluoropyridine-4-acetonitrile
• CAS No: 1227514-35-3
• MF: C₇H₄F₂N₂
• MW: 154.116868019104
• CID: 4913916
• Update Time: 2025-06-10

2,5-Difluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoropyridine-4-acetonitrile
• 2,5-Difluoropyridine-4-acetonitrile

• Inchi： 1S/C7H4F2N2/c8-6-4-11-7(9)3-5(6)1-2-10/h3-4H,1H2
• InChI Key： ITEUAEXJHRDPOS-UHFFFAOYSA-N
• SMILES： FC1C=NC(=CC=1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• XLogP3: 1
• Topological Polar Surface Area: 36.7

Additional information on 2,5-Difluoropyridine-4-acetonitrile

Introduction to 2,5-Difluoropyridine-4-acetonitrile (CAS No: 1227514-35-3)

2,5-Difluoropyridine-4-acetonitrile, with the chemical formula C₆H₂F₂N₂, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1227514-35-3, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of fluorine atoms and an acetonitrile group, make it a valuable building block for drug discovery and material science applications.

The significance of 2,5-Difluoropyridine-4-acetonitrile lies in its ability to enhance the pharmacokinetic properties of molecules derived from it. Fluorine substitution is a well-documented strategy in medicinal chemistry to improve metabolic stability, lipophilicity, and binding affinity. The acetonitrile moiety further contributes to the compound's reactivity, enabling diverse functionalization pathways. These attributes have positioned 2,5-Difluoropyridine-4-acetonitrile as a key component in the development of novel therapeutic agents.

In recent years, 2,5-Difluoropyridine-4-acetonitrile has been extensively studied for its role in synthesizing small-molecule inhibitors targeting various biological pathways. One notable area of research involves its application in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The fluorinated pyridine core mimics natural substrates or inhibitors, facilitating tight binding to enzyme active sites. For instance, studies have demonstrated its utility in creating selective inhibitors of Janus kinases (JAKs), which play a pivotal role in immune responses and hematopoiesis.

Moreover, 2,5-Difluoropyridine-4-acetonitrile has found utility in the synthesis of antiviral compounds. The fluorine atoms in its structure contribute to resistance against enzymatic degradation, thereby improving the efficacy of antiviral drugs. Recent research has highlighted its incorporation into nucleoside analogs designed to inhibit viral polymerases. These analogs often incorporate modified pyrimidine or purine bases, with 2,5-Difluoropyridine-4-acetonitrile serving as a precursor for constructing such modified bases.

The agrochemical sector has also benefited from the use of 2,5-Difluoropyridine-4-acetonitrile. Its derivatives have been explored as intermediates in the synthesis of herbicides and pesticides. The presence of fluorine enhances the bioactivity and environmental stability of these compounds, making them more effective at lower concentrations. This aligns with global trends toward sustainable agriculture, where high-efficiency agrochemicals are essential for meeting food demand without excessive environmental impact.

From a synthetic chemistry perspective, 2,5-Difluoropyridine-4-acetonitrile offers unique reactivity that allows for the introduction of additional functional groups through nucleophilic substitution or metal-catalyzed cross-coupling reactions. This flexibility makes it an indispensable tool for medicinal chemists seeking to optimize lead compounds. For example, palladium-catalyzed coupling reactions can be employed to attach aryl or heteroaryl groups to the pyridine ring, expanding the structural diversity of potential drug candidates.

The electronic properties of 2,5-Difluoropyridine-4-acetonitrile are another area of interest. The electron-withdrawing nature of fluorine atoms influences the compound's electronic distribution, which can be leveraged in designing molecules with specific photophysical properties. Such compounds are relevant in materials science for applications ranging from organic electronics to fluorescent probes used in biochemical assays.

In conclusion, 2 ,5 -D if luoro p y rid ine - 4 -ac et oni tr ile ( CAS No: 1227514 -35 -3 ) is a multifaceted compound with broad applications across pharmaceuticals , agrochemicals , and materials science . Its unique structural features , coupled with recent advancements in synthetic methodologies , continue to drive innovation in drug discovery and industrial chemistry . As research progresses , it is likely that new applications for this versatile intermediate will emerge , further solidifying its importance in modern chemical research.